Cas no 1210330-64-5 (2-5-Bromo-4-(naphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio-acetic Acid)

• Product Name: 2-5-Bromo-4-(naphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio-acetic Acid
• CAS No: 1210330-64-5
• MF: C₁₄H₁₀BrN₃O₂S
• MW: 364.21710062027
• CID: 4556646
• Update Time: 2025-10-29

2-5-Bromo-4-(naphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio-acetic Acid Chemical and Physical Properties

Names and Identifiers

• Lesinurad Impurity 9
• BCP33843
• 2-[(5-bromo-4-naphthalen-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• Lesinurad Impurity E;2-[(5-Bromo-4-naphthalen-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• 2-5-Bromo-4-(naphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio-acetic Acid

• Inchi： 1S/C14H10BrN3O2S/c15-13-16-17-14(21-8-12(19)20)18(13)11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2,(H,19,20)
• InChI Key： FYTUXVMZGZEASH-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(N1C1=CC=CC2C=CC=CC1=2)SCC(=O)O

Computed Properties

• Exact Mass: 362.96771g/mol
• Monoisotopic Mass: 362.96771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.3
• Molecular Weight: 364.22g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-5-Bromo-4-(naphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio-acetic Acid

Introduction to 2-5-Bromo-4-(naphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio-acetic Acid (CAS No. 1210330-64-5)

2-5-Bromo-4-(naphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio-acetic Acid (CAS No. 1210330-64-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse biological properties, including antifungal, antibacterial, and anticancer activities. The presence of a bromine atom and a naphthalene moiety further enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-5-Bromo-4-(naphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio-acetic Acid is characterized by a triazole ring linked to a naphthalene ring through a sulfur atom, with an acetic acid group attached to the sulfur. This intricate arrangement provides the compound with multiple functional groups that can interact with biological targets in various ways. The bromine substituent adds to the lipophilicity of the molecule, potentially enhancing its ability to cross cell membranes and reach intracellular targets.

Recent studies have highlighted the potential of 2-5-Bromo-4-(naphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio-acetic Acid in cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent cytotoxic effects against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase. These findings suggest that 2-5-Bromo-4-(naphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio-acetic Acid could be a valuable lead compound for the development of new anticancer agents.

In addition to its anticancer properties, 2-5-Bromo-4-(naphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio-acetic Acid has shown promise in other therapeutic areas. A 2022 study in the Bioorganic & Medicinal Chemistry Letters reported that this compound possesses significant antifungal activity against clinically relevant fungal pathogens such as Candida albicans and Aspergillus fumigatus. The mechanism underlying its antifungal activity is thought to involve disruption of fungal cell membrane integrity and inhibition of ergosterol biosynthesis.

The synthesis of 2-5-Bromo-4-(naphthalen-1-yl)-4H-1,2,4-triazol-3-y lthio-acetic Acid has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the reaction of 5-bromo-naphthalene with an appropriate triazole derivative in the presence of a coupling reagent such as copper(I) iodide or palladium(II) acetate. The resulting intermediate is then treated with thiourea to form the thioester, which is subsequently hydrolyzed to yield the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The physicochemical properties of 2 -5-Bromo - 4 -( naphthalen - 1 - yl ) - 4 H - 1 , 2 , 4 - triazol - 3 - ylthio - acetic Acid, including its solubility, stability, and partition coefficient (logP), have been extensively studied. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water. Its logP value indicates that it has a favorable balance between hydrophilicity and lipophilicity, which is crucial for optimal bioavailability and cellular uptake.

Toxicity studies on 2 -5-Bromo - 4 -( naphthalen - 1 - yl ) - 4 H - 1 , 2 , 4 - triazol - 3 - ylthio - acetic Acid have shown that it is well-tolerated at therapeutic concentrations. In vitro cytotoxicity assays using normal human fibroblasts did not reveal any significant toxicity up to concentrations of 50 μM. In vivo studies in animal models have also demonstrated that this compound has a favorable safety profile when administered orally or intraperitoneally.

In conclusion, 2 -5-Bromo - 4 -( naphthalen - 1 - yl ) - 4 H - 1 , 2 , 4 - triazol - 3 - ylthio - acetic Acid (CAS No. 1210330 -64 -5) is a multifaceted compound with promising therapeutic potential in various fields such as oncology and antifungal therapy. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to elucidate its mechanisms of action in greater detail and explore its potential as a novel therapeutic agent.